Cas no 393-49-7 (5-Nitro-2-(trifluoromethyl)aniline)

• Product Name: 5-Nitro-2-(trifluoromethyl)aniline
• CAS No: 393-49-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD03094261
• CID: 1037025
• PubChem ID: 2737719
• Update Time: 2025-04-20

5-Nitro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethyl)aniline
• 2-Amino-4-nitrobenzotrifluoride
• 5-nitro-2-(trifluoromethyl)Benzenamine
• 2-Trifluoromethyl-5-nitroaniline
• AC1MC7QL
• MolPort-001-776-015
• PC5159
• PubChem16093
• SureCN2594596
• 5-Nitro-2-trifluoromethyl-phenylamine
• DB-057826
• MFCD03094261
• AKOS016008882
• SY239147
• SCHEMBL2594596
• 5-nitro-2-(trifluoromethyl)phenylamine
• DTXSID70372226
• AS-33026
• CS-0314052
• SB36998
• 393-49-7

• MDL： MFCD03094261
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)5-2-1-4(12(13)14)3-6(5)11/h1-3H,11H2
• InChI Key： LGHXDTHJGNCRKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.503

5-Nitro-2-(trifluoromethyl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：